Cas no 138007-55-3 (1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-)

1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)- structure
138007-55-3 structure
Product Name:1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-
CAS No:138007-55-3
MF:C13H14N2O2
MW:230.262463092804
CID:1248017
Update Time:2024-08-03

1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-
    • Inchi: 1S/C13H14N2O2/c1-9(2)5-6-17-13-4-3-12(16)10(7-14)11(13)8-15/h3-4,9,16H,5-6H2,1-2H3
    • InChI Key: RSWKGFXDHLRGJO-UHFFFAOYSA-N
    • SMILES: C1(C#N)=C(OCCC(C)C)C=CC(O)=C1C#N

Computed Properties

  • Exact Mass: 230.10562

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 431.3±45.0 °C(Predicted)
  • PSA: 77.04
  • pka: 6.21±0.25(Predicted)

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